2-(4-chlorophenyl)-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-chlorophenyl)-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)acetamide is a chemical compound that is commonly known as CRL-40,940 or Flmodafinil. It belongs to the class of nootropic drugs and is used for its cognitive-enhancing properties.
Scientific Research Applications
- CPMPA is a potent and selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). Researchers have explored its potential in treating central nervous system (CNS) disorders, such as anxiety, depression, and schizophrenia. By modulating glutamatergic signaling, it may offer therapeutic benefits .
- The mGluR5 receptor plays a role in pain perception. CPMPA ’s ability to block mGluR5 activation has led to investigations into its analgesic properties. It could be a promising candidate for managing chronic pain conditions .
- Glutamate dysregulation is implicated in epilepsy. CPMPA ’s mGluR5 antagonism may help regulate excitatory neurotransmission, potentially reducing seizure frequency. Research in animal models has shown promise, but clinical studies are ongoing .
- mGluR5 is involved in synaptic plasticity and memory formation. CPMPA might enhance memory consolidation and retrieval. Researchers explore its potential for cognitive enhancement and in neurodegenerative diseases like Alzheimer’s .
- mGluR5 modulators have been investigated for their role in addictionCPMPA could reduce drug-seeking behavior and prevent relapse by affecting glutamatergic pathways associated with addiction .
Neuropharmacology and CNS Disorders
Pain Management
Epilepsy and Seizure Control
Memory Enhancement and Cognitive Disorders
Drug Addiction and Relapse Prevention
Neuroprotection and Stroke
properties
IUPAC Name |
2-(4-chlorophenyl)-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O2/c1-24-18-10-11-22(13-18)17-8-6-16(7-9-17)21-19(23)12-14-2-4-15(20)5-3-14/h2-9,18H,10-13H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMOJLNJCNPHBMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(C1)C2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chlorophenyl)-N-[4-(3-methoxypyrrolidin-1-YL)phenyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.